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Compound Name:
2-(1-

Methylcyclobutyl)acetaldehyde

Cat. No.: B12339048 Get Quote

Disclaimer: Specific safety and toxicological data for 2-(1-Methylcyclobutyl)acetaldehyde
(CAS No. 1849285-72-8) is not readily available in the public domain. This guide is therefore

based on the safety information for the structurally related and well-studied compound,

acetaldehyde (CAS No. 75-07-0), and general principles for handling aliphatic aldehydes.

Researchers, scientists, and drug development professionals should handle 2-(1-
Methylcyclobutyl)acetaldehyde with extreme caution and perform a thorough risk

assessment before use. The information provided herein should be considered as a preliminary

guideline.

Introduction
2-(1-Methylcyclobutyl)acetaldehyde is an aliphatic aldehyde with the molecular formula

C7H12O.[1][2] While specific applications and biological activities are not extensively

documented in publicly available literature, its structural motif suggests potential use as a

building block in organic synthesis and drug discovery. Due to the inherent reactivity of the

aldehyde functional group, this compound is expected to share toxicological and handling

hazards with other aldehydes, such as acetaldehyde. This document aims to provide a

comprehensive overview of the potential hazards, safe handling procedures, and emergency

protocols based on available data for analogous compounds.
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Physical and Chemical Properties
Quantitative data for 2-(1-Methylcyclobutyl)acetaldehyde is limited. The following table

summarizes the known properties of the target compound and the related compound,

acetaldehyde, for comparison.

Property
2-(1-
Methylcyclobutyl)acetalde
hyde

Acetaldehyde

CAS Number 1849285-72-8[1][2] 75-07-0[3]

Molecular Formula C7H12O[1][2] C2H4O[3]

Molecular Weight 112.17 g/mol [1] 44.05 g/mol [4]

Appearance Not available Colorless liquid or gas[3]

Odor Not available Pungent, fruity[4]

Boiling Point Not available 20.2 °C (68.4 °F; 293.3 K)[3]

Melting Point Not available -123.5 °C (-190.3 °F; 149.7 K)

Solubility Not available
Miscible with water and

ethanol[4]

Hazard Identification and Classification
Based on the hazards associated with acetaldehyde, 2-(1-Methylcyclobutyl)acetaldehyde
should be treated as a hazardous substance. The following table summarizes the potential

GHS hazard classifications.
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Hazard Class Hazard Statement

Flammable Liquids
H224: Extremely flammable liquid and vapor[5]

[6]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[5][6]

Carcinogenicity H350: May cause cancer[5][7]

Specific target organ toxicity — Single exposure H335: May cause respiratory irritation[5][6]

Germ cell mutagenicity H341: Suspected of causing genetic defects[7]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[5][6]

Skin Contact: May cause skin irritation.

Eye Contact: Causes serious eye irritation.[5][6]

Ingestion: May be harmful if swallowed.

Chronic Exposure: Suspected of causing cancer and genetic defects.[5][7]

Experimental Protocols and Handling Procedures
Extreme caution should be exercised when handling 2-(1-Methylcyclobutyl)acetaldehyde.

The following protocols are based on best practices for handling volatile and hazardous

aldehydes.

Personal Protective Equipment (PPE)
A diagram illustrating the required personal protective equipment is provided below.
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Personal Protective Equipment (PPE)

Safety Goggles

Chemical-Resistant Gloves

Flame-Retardant Lab Coat

Closed-Toed Shoes

Researcher

Eye Protection

Hand Protection

Body Protection

Foot Protection

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for Handling Aldehydes.

Engineering Controls
All work with 2-(1-Methylcyclobutyl)acetaldehyde must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[8]

An emergency eyewash station and safety shower must be readily accessible.[9]

General Handling Workflow
The following diagram outlines a safe workflow for handling this compound.
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Safe Handling Workflow

Start

Don Appropriate PPE

Work in Chemical Fume Hood

Transfer Compound Carefully

Perform Experiment

Quench and Clean Glassware

Dispose of Waste Properly

Decontaminate Work Area

End

Click to download full resolution via product page

Caption: General workflow for safely handling hazardous aldehydes.
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Storage
Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[9]

Keep containers tightly closed to prevent leakage and evaporation.[9]

Store away from incompatible materials such as oxidizing agents, reducing agents, and

bases.

Recommended storage temperature is 2-8 °C.[2][9]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[10]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[10]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[6]

Spill and Leak Procedures
Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.
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Large Spills: Evacuate the area and prevent entry. Remove all sources of ignition. Ventilate

the area. Use a non-sparking tool to collect the material and place it in a container for

disposal.[10]

Toxicology and Biological Effects
While no specific toxicological data exists for 2-(1-Methylcyclobutyl)acetaldehyde,

acetaldehyde is a known toxin. It is a primary metabolite of ethanol and is responsible for many

of the adverse effects of alcohol consumption.[11] Acetaldehyde is genotoxic and carcinogenic

in animal studies.[12] It is reasonable to assume that 2-(1-Methylcyclobutyl)acetaldehyde
may exhibit similar toxic properties.

The general mechanism of aldehyde toxicity involves their electrophilic nature, allowing them to

react with nucleophilic groups in biomolecules such as proteins and DNA, leading to cellular

damage.
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Postulated Aldehyde Toxicity Pathway

2-(1-Methylcyclobutyl)acetaldehyde

Cellular Nucleophiles
(Proteins, DNA)

reacts with

Covalent Adduct Formation

Cellular Damage
(Enzyme Inhibition, DNA Damage)

Cellular Stress Response
(Oxidative Stress, Inflammation)

Organ Toxicity
(Hepatotoxicity, Carcinogenesis)

Click to download full resolution via product page

Caption: Postulated pathway for aldehyde-induced cellular toxicity.

Disposal Considerations
All waste containing 2-(1-Methylcyclobutyl)acetaldehyde must be disposed of as hazardous

waste in accordance with local, state, and federal regulations. Do not dispose of it down the

drain.[10]
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Conclusion
2-(1-Methylcyclobutyl)acetaldehyde is a compound with limited available safety data. Based

on its chemical structure, it should be handled with the same precautions as other volatile and

toxic aldehydes. All laboratory personnel must be thoroughly trained in the handling of

hazardous chemicals and be familiar with the emergency procedures outlined in this guide. A

comprehensive, substance-specific risk assessment is mandatory before commencing any

experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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